Cas no 477548-59-7 (methyl 4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamoyl]benzoate)

• Product Name: methyl 4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamoyl]benzoate
• CAS No: 477548-59-7
• MF: C₁₈H₁₄N₂O₅
• MW: 338.314164638519
• CID: 5774318
• PubChem ID: 24046003
• Update Time: 2025-10-29

methyl 4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamoyl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-((2-methyl-1,3-dioxoisoindolin-5-yl)carbamoyl)benzoate
• methyl 4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamoyl]benzoate
• 477548-59-7
• AKOS024601390
• F0866-0474
• Oprea1_860921
• Benzoic acid, 4-[[(2,3-dihydro-2-methyl-1,3-dioxo-1H-isoindol-5-yl)amino]carbonyl]-, methyl ester

• Inchi： 1S/C18H14N2O5/c1-20-16(22)13-8-7-12(9-14(13)17(20)23)19-15(21)10-3-5-11(6-4-10)18(24)25-2/h3-9H,1-2H3,(H,19,21)
• InChI Key： VARISTKJGATEJA-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1C)=O)NC(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 338.09027155g/mol
• Monoisotopic Mass: 338.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• Boiling Point: 459.7±30.0 °C(Predicted)
• pka: 11.53±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on methyl 4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamoyl]benzoate

Methyl 4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamoyl]benzoate (CAS No. 477548-59-7): A Comprehensive Overview

Methyl 4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamoyl]benzoate, identified by its CAS number 477548-59-7, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a complex structure that includes a benzoate moiety and an isoindole ring system, has garnered attention for its potential applications in pharmaceutical development and synthetic chemistry.

The structure of Methyl 4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamoyl]benzoate is characterized by its intricate arrangement of functional groups. The benzoate group contributes to the molecule's solubility and stability, while the isoindole ring system introduces unique electronic and steric properties. These features make it a versatile building block for the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been growing interest in isoindole derivatives due to their diverse pharmacological properties. Isoindoles have been shown to exhibit antimicrobial, anti-inflammatory, and even anticancer effects. The presence of the carbamoyl group in Methyl 4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamoyl]benzoate further enhances its potential as a pharmacophore, allowing for interactions with biological targets that could lead to novel therapeutic interventions.

One of the most compelling aspects of this compound is its potential role in drug discovery. Researchers have been exploring ways to leverage its structural features to develop new drugs that can target specific diseases more effectively. For instance, studies have suggested that isoindole derivatives may be useful in treating neurological disorders by interacting with receptors and enzymes involved in neurodegeneration.

The synthesis of Methyl 4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamoyl]benzoate presents both challenges and opportunities for chemists. The complex nature of its structure requires careful planning and precise execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a larger scale.

Recent research has also highlighted the importance of understanding the molecular interactions of this compound. Computational studies have been instrumental in predicting how it might bind to biological targets, providing valuable insights for drug design. These studies often involve molecular dynamics simulations and quantum mechanical calculations to model the behavior of the molecule at an atomic level.

The benzoate moiety in Methyl 4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamoyl]benzoate plays a crucial role in determining its pharmacokinetic properties. Benzoate derivatives are known for their ability to cross biological membranes efficiently, which is essential for achieving therapeutic levels in vivo. Additionally, the carbamoyl group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity.

In conclusion, Methyl 4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-indol]-5 -yl)carbamoyl]benzoate (CAS No. 477548597) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in the future of medicine.